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Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for

Lauric acid, barium cadmium salt (CAS No. 15337-60-7). Due to the significant hazards

associated with this compound, particularly due to its cadmium content, strict adherence to

safety protocols is imperative. This guide synthesizes available data to inform on its properties,

hazards, and safe handling procedures.

Chemical Identification and Physical Properties
Lauric acid, barium cadmium salt, also known as Barium cadmium laurate, is a metal salt of

a medium-chain fatty acid.[1] Its primary hazards are associated with the presence of barium

and, more significantly, cadmium, which is a known carcinogen and reproductive toxin.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 15337-60-7 [1]

Molecular Formula C12H24BaCdO2 PubChem

Molecular Weight 450.06 g/mol [1]

Synonyms

Barium cadmium laurate,

Dodecanoic acid, barium

cadmium salt

[1]

Appearance
Data not available (expected to

be a solid)
-

Solubility Data not available -

Hazard Identification and Classification
This substance is classified as highly hazardous. The primary health concerns are driven by

the cadmium component.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled

Germ Cell Mutagenicity 1B
H340: May cause genetic

defects

Carcinogenicity 1B H350: May cause cancer

Reproductive Toxicity 1B
H360FD: May damage fertility.

May damage the unborn child.

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure

Source: PubChem

Warning: This substance is a known human carcinogen and can cause genetic defects and

reproductive harm.[2] All contact should be minimized, and appropriate personal protective

equipment must be worn at all times.

Toxicological Information
The toxicity of Lauric acid, barium cadmium salt is primarily attributed to the cadmium ion.[3]

Chronic exposure to low levels of cadmium can lead to a build-up in the kidneys and cause

kidney disease. It is also associated with an increased risk of lung and prostate cancer.[3]

Table 3: Toxicological Data (for soluble Cadmium salts)
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Endpoint Value Species Route Source

LD50
107-327 mg/kg

bw
Rat Oral [3]

Exposure Limit

(TWA)
0.01 mg/m³ Human Inhalation [3]

Note: Data is for soluble cadmium salts and should be considered indicative for Lauric acid,
barium cadmium salt.

Experimental Protocols and Safe Handling
Due to the high toxicity of this compound, all work should be conducted in a designated area,

preferably within a certified chemical fume hood to avoid inhalation of any dust or aerosols.

A comprehensive PPE plan is mandatory when handling this substance.
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Personal Protective Equipment (PPE) Protocol

Handling Lauric acid,
barium cadmium salt

Wear a NIOSH-approved respirator
(e.g., N100/P100)

Inhalation Hazard

Wear double-layered, chemical-resistant gloves
(e.g., Nitrile)

Dermal Hazard

Wear chemical safety goggles
and a face shield

Eye/Face Hazard

Wear a dedicated lab coat
(buttoned) and closed-toe shoes

Body Protection

Proceed with experiment
in a fume hood

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow.
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Store in a cool, dry, well-ventilated area away from incompatible materials. The container must

be tightly sealed and clearly labeled with the chemical name and all relevant hazard warnings.

All waste containing Lauric acid, barium cadmium salt must be treated as hazardous waste.

[4]
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Hazardous Waste Disposal Protocol

Generation of Waste
(solid or solution)

Collect in a designated,
leak-proof, and sealed container

Label container with:
'Hazardous Waste',
'Toxic', 'Carcinogen',

and full chemical name

Store in a designated hazardous
waste accumulation area

Arrange for disposal through
institutional Environmental

Health & Safety (EHS)
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First Aid for Exposure

Exposure Occurs

Inhalation:
- Move to fresh air immediately.

- Seek immediate medical attention.

Skin Contact:
- Remove contaminated clothing.

- Wash skin with soap and water for 15 min.
- Seek medical attention.

Eye Contact:
- Rinse with water for 15 min.

- Seek immediate medical attention.

Ingestion:
- DO NOT induce vomiting.
- Rinse mouth with water.

- Seek immediate medical attention.
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Chemical Spill Response

Spill Detected

Evacuate immediate area
and restrict access

Don appropriate PPE
(respirator, gloves, etc.)

Contain the spill with
absorbent material

Carefully collect material
into a hazardous waste container

Decontaminate the area
with soap and water

Dispose of all materials
as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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